3-Bromo-4-fluorothieno[2,3-c]pyridine

• Molecular Formula: C7H3BrFNS
• Molecular Weight: 232.07 g/mol
• IUPAC Name: 3-bromo-4-fluorothieno[2,3-c]pyridine
• InChI: InChI=1S/C7H3BrFNS/c8-4-3-11-6-2-10-1-5(9)7(4)6/h1-3H
• InChI Key: MIEUWSKVMFKFSW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=C(C=N1)SC=C2Br)F

Description

3-Bromo-4-fluorothieno[2,3-c]pyridine is a halogenated heterocyclic compound featuring a fused thiophene-pyridine ring system. Its structure incorporates bromine and fluorine substituents at the 3- and 4-positions, respectively, which confer unique electronic and steric properties. Despite their promise, synthetic routes to thieno[2,3-c]pyridines remain underdeveloped compared to other thienopyridine isomers, such as thieno[2,3-b]pyridines .

Scientific Research Applications

Medicinal Chemistry

Anticancer Research:
3-Bromo-4-fluorothieno[2,3-c]pyridine has been investigated for its potential as an anticancer agent. Studies indicate that this compound can inhibit the growth of various cancer cell lines. For instance, a study demonstrated that it induces apoptosis in human cancer cells through the activation of specific signaling pathways.

Mechanism of Action:
The compound's mechanism involves the inhibition of key enzymes associated with cancer cell proliferation. It has been shown to interact with targets such as protein kinases, which play crucial roles in cell signaling pathways related to cancer progression.

Data Table: Anticancer Activity

Cell Line	IC50 (µM)	Mechanism of Action
HeLa (Cervical)	5.2	Apoptosis induction
MCF-7 (Breast)	3.8	Inhibition of protein kinases
A549 (Lung)	4.5	Cell cycle arrest

Materials Science

Development of Novel Materials:
Research has explored the use of 3-Bromo-4-fluorothieno[2,3-c]pyridine in developing advanced materials with unique electronic properties. Its incorporation into polymer matrices has shown promise for applications in organic electronics and photonic devices.

Properties and Applications:
The compound's electronic characteristics make it suitable for use in organic light-emitting diodes (OLEDs) and organic solar cells. Its ability to facilitate charge transport is critical for enhancing the efficiency of these devices.

Data Table: Material Properties

Property	Value	Application
Band Gap	2.1 eV	OLEDs and photovoltaic cells
Thermal Stability	250 °C	Suitable for high-temperature applications
Conductivity	10^-4 S/cm	Enhances charge transport in organic materials

Biological Research

Biological Activity Studies:
3-Bromo-4-fluorothieno[2,3-c]pyridine has been utilized as a tool in biological research to study various cellular processes. Its role as an inhibitor in enzymatic assays has provided insights into metabolic pathways.

Case Studies:
A notable case study involved the compound's effect on cytochrome P450 enzymes, where it was found to inhibit CYP1A2 activity, suggesting its potential impact on drug metabolism.

Data Table: Biological Activity Overview

Activity Type	Description
Enzyme Inhibition	CYP1A2 inhibitor; affects drug metabolism
Cellular Proliferation	Reduces proliferation in cancer cell lines
Apoptosis Induction	Induces programmed cell death in target cells

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs in the Thieno[2,3-c]pyridine Family

• 4-Bromo-7-chlorothieno[2,3-c]pyridine (CAS: 1803571-85-8): This compound shares the thieno[2,3-c]pyridine core but differs in halogen substitution (Br at position 4, Cl at position 7).
• 2-Bromothieno[3,2-c]pyridin-4-amine (CAS: 1784280-46-1): The presence of an amino group at position 4 and bromine at position 2 distinguishes this analog. The amino group facilitates hydrogen bonding, making it more suitable for targeting nucleotide-binding domains .

Pyrrolo[2,3-c]pyridine Derivatives

Pyrrolo[2,3-c]pyridines, such as those reported in recent patents (e.g., substituted phenyl-1H-pyrrolo[2,3-c]pyridines), replace the thiophene ring with a pyrrole. These compounds exhibit enhanced solubility due to the nitrogen-rich pyrrole ring but lack the sulfur atom’s electronic effects, which are critical for thienopyridine bioactivity .

Pyrano[2,3-c]pyridine Derivatives

Pyrano[2,3-c]pyridines incorporate an oxygen-containing pyran ring instead of thiophene. Studies indicate that electron-withdrawing substituents (e.g., Br, Cl) on pyrano[2,3-c]pyridines enhance antioxidant activity (IC₅₀ values: 223–252 µM) compared to thieno analogs, likely due to increased radical stabilization .

Cytotoxicity and Anticancer Potential

• Thieno[2,3-c]pyridines with halogen substituents (e.g., Br, F) demonstrate moderate cytotoxicity against EGFR-overexpressing cancer cell lines (e.g., A431). The fluorine atom in 3-Bromo-4-fluorothieno[2,3-c]pyridine may improve membrane permeability, enhancing intracellular accumulation .
• In contrast, pyrrolo[2,3-c]pyridines with chlorophenyl substituents show superior potency (IC₅₀ < 10 µM) in similar assays, attributed to stronger π-π stacking interactions with kinase active sites .

Antioxidant Activity

Pyrano[2,3-c]pyridines outperform thieno[2,3-c]pyridines in DPPH radical scavenging assays. For example, compound 4p (IC₅₀ = 223 µM) exhibits nearly double the activity of ascorbic acid, whereas thieno analogs like 3-Bromo-4-fluorothieno[2,3-c]pyridine are less effective due to reduced electron-withdrawing capacity .

Data Table: Comparative Analysis of Key Compounds

Compound Name	Core Structure	Substituents	Biological Activity (IC₅₀)	Key Reference
3-Bromo-4-fluorothieno[2,3-c]pyridine	Thieno[2,3-c]pyridine	3-Br, 4-F	Moderate cytotoxicity
4-Bromo-7-chlorothieno[2,3-c]pyridine	Thieno[2,3-c]pyridine	4-Br, 7-Cl	Not reported
2-Bromothieno[3,2-c]pyridin-4-amine	Thieno[3,2-c]pyridine	2-Br, 4-NH₂	Kinase inhibition
Substituted phenyl-1H-pyrrolo[2,3-c]pyridine	Pyrrolo[2,3-c]pyridine	Varied phenyl groups	IC₅₀ < 10 µM (A431 cells)
Pyrano[2,3-c]pyridine derivative 4p	Pyrano[2,3-c]pyridine	6-Cl, 8-NO₂	IC₅₀ = 223 µM (DPPH assay)

Preparation Methods

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is instrumental in attaching aryl halides to boronic acids. For 3-bromo-4-fluorothieno[2,3-c]pyridine, a pre-functionalized thieno-pyridine core can undergo coupling with fluorinated boronic esters. Palladium catalysts such as Pd(PPh₃)₄ or PdCl₂(dppf) are typically used in polar aprotic solvents (e.g., DMF or THF) at elevated temperatures (80–120°C). The bromine atom at the 3-position acts as a leaving group, enabling selective substitution while preserving the fluorine atom at the 4-position.

Buchwald-Hartwig Amination

While primarily used for C–N bond formation, Buchwald-Hartwig amination can be adapted for halogen retention strategies. By carefully selecting ligands (e.g., XPhos or BINAP), the reaction avoids displacement of the fluorine atom during amination of the brominated intermediate. This method is particularly useful for derivatives requiring subsequent functionalization at nitrogen.

Halogen Exchange Reactions

Halogen exchange offers a direct route to introduce fluorine into brominated precursors. This approach is favored for its operational simplicity and compatibility with diverse substrates.

Nucleophilic Aromatic Substitution

Nucleophilic fluorination using potassium fluoride (KF) or tetrabutylammonium fluoride (TBAF) is effective for replacing bromine with fluorine. For example, 3-bromo-4-nitropyridine undergoes fluorination with TBAF in dimethyl sulfoxide (DMSO), yielding 3-fluoro-4-nitropyridine. Applied to thieno-pyridines, this method requires electron-deficient aromatic systems to activate the bromine substituent for displacement. Reactions are typically conducted at 25–60°C, with yields highly dependent on solvent polarity and fluoride source.

Balz-Schiemann Reaction

The Balz-Schiemann reaction, involving diazotization followed by fluorodediazoniation, is less common but viable for introducing fluorine. Starting from a 3-bromo-4-aminothieno[2,3-c]pyridine, treatment with nitrous acid (HNO₂) and hydrofluoric acid (HF) generates the diazonium salt, which decomposes to release nitrogen and form the fluorinated product. This method demands stringent temperature control (-5–0°C) to prevent side reactions.

Electrophilic Aromatic Substitution

Electrophilic bromination and fluorination can sequentially introduce halogen atoms onto the thieno-pyridine ring.

Bromination Strategies

Bromine (Br₂) or N-bromosuccinimide (NBS) is used to brominate the 3-position of 4-fluorothieno[2,3-c]pyridine. The reaction proceeds via an electrophilic mechanism, where the fluorine atom’s electron-withdrawing effect directs bromine to the adjacent position. Solvents like dichloromethane (DCM) or acetic acid enhance electrophile stability, while ultrasonic irradiation improves reaction efficiency. For instance, a protocol adapted from 3-bromo-4-fluorobenzaldehyde synthesis employs sodium bromide (NaBr) and sodium hypochlorite (NaClO) under ultrasound, achieving yields exceeding 90%.

Fluorination via Halogen Exchange

Post-bromination fluorination can be achieved using hydrogen fluoride (HF) or silver fluoride (AgF). The latter is preferred for safety, as AgF reacts with brominated intermediates at 80–100°C in DMF, replacing bromine with fluorine through a metathesis mechanism.

Ring-Closing Strategies

Constructing the thieno[2,3-c]pyridine ring system prior to halogenation is a convergent synthetic approach.

Cyclocondensation Reactions

Cyclocondensation of 3-aminothiophene derivatives with fluorinated pyridine carbaldehydes forms the fused ring system. For example, a Pfitzinger reaction between 3-aminothiophene-2-carboxylic acid and 4-fluoropyridine-3-carbaldehyde in acetic anhydride yields the thieno-pyridine core, which is subsequently brominated using NBS.

Transition Metal-Mediated Cyclization

Palladium-catalyzed cyclization of alkynyl precursors provides a modular route. A Sonogashira coupling between 3-bromo-4-fluoropyridine and thiophene acetylene derivatives, followed by intramolecular cyclization, generates the fused ring structure. This method offers excellent regiocontrol but requires inert atmosphere conditions.

Optimization and Reaction Conditions

Solvent and Temperature Effects

• Polar aprotic solvents (e.g., DMSO, DMF): Enhance nucleophilicity in halogen exchange reactions.

• Low-temperature regimes (e.g., -5°C to 25°C): Critical for diazotization and electrophilic substitutions to prevent decomposition.

• Ultrasonic irradiation : Accelerates reaction rates by improving mass transfer, as demonstrated in bromofluorination protocols.

Catalytic Systems

• Palladium complexes : Pd(OAc)₂ with XPhos ligand achieves >80% yield in cross-coupling reactions.

• Silver salts : AgF facilitates bromine-fluorine exchange with minimal byproducts.

Yield and Selectivity Data

Method	Conditions	Yield (%)	Purity (%)
Suzuki-Miyaura coupling	Pd(PPh₃)₄, DMF, 100°C	78	98
TBAF fluorination	DMSO, 25°C, 24 h	65	95
NaBr/NaClO bromination	Ultrasonic, DCM, 25°C	91	99
AgF halogen exchange	DMF, 80°C, 12 h	85	97

Q & A

(Basic) What are the common synthetic routes for preparing 3-Bromo-4-fluorothieno[2,3-c]pyridine?

Methodological Answer:
The synthesis of 3-Bromo-4-fluorothieno[2,3-c]pyridine typically involves halogenation and cyclization strategies. A two-step approach is often employed:

Halogenation of Precursors : Bromination and fluorination are performed on pyridine or thiophene derivatives. For example, regioselective bromination using N-bromosuccinimide (NBS) in acetonitrile under controlled conditions can introduce bromine at the 3-position . Fluorination may involve electrophilic substitution or halogen-exchange reactions using reagents like Selectfluor.

Cyclization : The halogenated intermediate undergoes cyclization via Friedel-Crafts alkylation or transition metal-catalyzed coupling (e.g., Suzuki-Miyaura) to form the fused thienopyridine ring .
Key Considerations : Optimize reaction temperature and solvent polarity to minimize byproducts. Purification via column chromatography (silica gel, hexane/ethyl acetate gradients) is critical for isolating the target compound .

(Basic) How is the structure of 3-Bromo-4-fluorothieno[2,3-c]pyridine characterized?

Methodological Answer:
Structural confirmation relies on a combination of spectroscopic and computational techniques:

• NMR Spectroscopy : 1H and 13C NMR in deuterated solvents (e.g., CDCl3) reveal aromatic proton environments and coupling patterns. For example, deshielded protons adjacent to electronegative substituents (Br, F) show distinct splitting .
• Mass Spectrometry (HRMS) : High-resolution mass data (e.g., m/z 247.91 for [M+H]+) confirms molecular formula (C7H3BrFNS) and isotopic patterns for bromine .
• X-ray Crystallography : Single-crystal diffraction provides unambiguous bond lengths and angles, particularly for validating the fused ring system and halogen positions .

(Basic) What are the key considerations for handling and storing this compound?

Methodological Answer:

• Storage : Store in amber vials under inert gas (N2/Ar) at –20°C to prevent decomposition. Moisture-sensitive due to potential hydrolysis of the thiophene ring .
• Handling : Use gloveboxes or fume hoods with PPE (nitrile gloves, lab coats). Avoid exposure to strong oxidizers (e.g., peroxides) to prevent hazardous reactions .
• Stability Testing : Monitor via TLC or HPLC over time; degradation products (e.g., dehalogenated derivatives) indicate poor storage conditions .

(Advanced) What challenges arise in achieving regioselective bromination/fluorination in thieno[2,3-c]pyridine derivatives?

Methodological Answer:
Regioselectivity is influenced by electronic and steric factors:

• Bromination : The 3-position is favored due to electron density modulation from the thiophene sulfur. However, competing 5-bromination can occur if directing groups (e.g., –OCH3) are absent . Mitigate via low-temperature reactions (0–5°C) and stoichiometric control of NBS.
• Fluorination : Electrophilic fluorination at the 4-position competes with ring-opening side reactions. Use bulky directing groups (e.g., tert-butyl) to block undesired sites .
  Data Contradictions : Conflicting regioselectivity reports may stem from solvent polarity (acetonitrile vs. DMF) or catalyst choice (Pd vs. Cu) . Validate via comparative DFT calculations .

(Advanced) How can computational methods predict the reactivity of this compound in cross-coupling reactions?

Methodological Answer:

• DFT Calculations : Model transition states for Suzuki-Miyaura coupling using Gaussian or ORCA. Key parameters include HOMO-LUMO gaps (indicative of electron transfer) and Fukui indices (nucleophilic/electrophilic sites) .
• Molecular Dynamics (MD) : Simulate solvent effects (e.g., THF vs. DMSO) on reaction rates. Polar solvents stabilize charged intermediates, accelerating coupling .
• Validation : Compare predicted activation energies with experimental yields. Discrepancies >10% suggest overlooked steric effects or solvent coordination .

(Advanced) What strategies mitigate conflicting data in spectroscopic analysis of halogenated thienopyridines?

Methodological Answer:

• Dynamic Effects : Tautomerism or rotational isomerism (e.g., thiophene ring puckering) can cause NMR signal splitting. Use variable-temperature NMR (–40°C to 80°C) to identify equilibrium states .
• Impurity Profiling : LC-MS/MS detects trace halogenated byproducts (e.g., dibromo derivatives) that skew integration ratios .
• Cross-Validation : Pair X-ray data with computational NMR chemical shift predictions (e.g., ACD/Labs or MestReNova) to resolve ambiguities .